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Compound of Interest

Compound Name: Glyoxylic acid

Cat. No.: B1671967

Essential Safety and Handling Guide for Glyoxylic
Acid
This guide provides crucial safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of glyoxylic acid.
Adherence to these procedures is vital for ensuring the safety of all laboratory personnel.

Hazard Summary

Glyoxylic acid is a corrosive substance that poses significant health risks upon exposure. It
can cause severe skin burns, serious eye damage, and may trigger an allergic skin reaction.[1]
[2][3][4] Understanding these hazards is the first step in safe handling.

Hazard Statement GHS Classification

H314: Causes severe skin burns and eye ) ) o
Skin Corrosion/Irritation (Category 1)[1]
damage

Serious Eye Damage/Eye Irritation (Category 1)
[21[3][4]

H318: Causes serious eye damage

H317: May cause an allergic skin reaction Skin Sensitization (Category 1)[1][2][3][4]

H290: May be corrosive to metals Corrosive to metals (Category 1)[3][4]
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Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory when handling glyoxylic acid to prevent
exposure. The required equipment varies based on the potential for contact.

Exposure Route Required PPE

Weatr tightly fitting safety goggles conforming to

EN 166 (EU) or NIOSH (US) standards.[3][4]
Eyes/Face For tasks with a higher splash risk, an 8-inch

minimum face shield should be worn in addition

to goggles.[4][5]

Gloves: Handle with chemical-resistant,

impervious gloves (e.qg., nitrile or butyl rubber)
Skin/Body inspected before use.[2][3][6] Protective

Clothing: Wear a complete chemical-resistant

suit, lab coat, or synthetic apron.[4][7]

Use in a well-ventilated area.[3][8] If ventilation
is inadequate, vapors are generated, or

Respiratory exposure limits are exceeded, a NIOSH/MSHA-
approved full-face respirator with appropriate
cartridges must be used.[2][3][7][8]

Operational Handling and Storage Plan

Safe Handling Procedures:

» Ventilation: Always handle glyoxylic acid in a well-ventilated area, preferably within a
chemical fume hood.[3][8]

e Avoid Contact: Prevent all contact with skin and eyes. Avoid breathing any dust, mists, or
vapors.[3][4][8]

» Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
meals.[2][4]
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o Clothing: Do not allow contaminated clothing outside of the work area.[3][8] Remove and
wash contaminated clothing before reuse.[2][3]

Storage Requirements:

Store containers in a cool, dry, and well-ventilated location.[3][7]

Keep containers tightly closed and sealed upright to prevent leakage.[2][5]

Store away from incompatible materials such as strong oxidizing agents, metals, and alkalis.

[1][7]

Use original or corrosion-resistant containers for storage.[3][8]

Emergency Response and First Aid

Immediate action is critical in the event of an exposure.
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Exposure Type

First Aid Protocol

Skin Contact

Immediately take off all contaminated clothing
and shoes.[3][5] Rinse the affected skin with
plenty of soap and water.[4][5] Seek immediate
medical attention, as untreated corrosive injuries
are difficult to heal.[1]

Eye Contact

Immediately rinse the eyes cautiously with
plenty of water for at least 15 minutes.[1][4]
Remove contact lenses if present and easy to
do so. Continue rinsing.[1][2] Call a poison

center or doctor immediately.[1][2][4]

Move the person to fresh air and keep them

comfortable for breathing.[1][2] If breathing is

Inhalation
difficult or has stopped, administer artificial
respiration.[2][4] Consult a physician.[4]
Rinse the mouth thoroughly with water.[1][4] Do
NOT induce vomiting.[1][3] Never give anything
Ingestion by mouth to an unconscious person.[3][4] Call a

physician or Poison Control Center immediately.

[3]4]

Spill and Disposal Plan

A clear and efficient plan for managing spills and waste is essential for laboratory safety and

environmental compliance.

Emergency Spill Response Workflow
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Glyoxylic Acid Spill Response

Don Full PPE — .
Contain Spill Collect & Clean Package for Disposal
GrlEeEEEd B EkpaEn SER uf? S, (Use inert absorbent material) (Use spark-proof tools) (Label as Hazardous Waste)

Click to download full resolution via product page
Caption: Workflow for responding to a glyoxylic acid spill.
Spill Cleanup Protocol:
o Evacuate: Evacuate non-essential personnel from the spill area.[3][4]
o Ventilate: Ensure the area is well-ventilated.[3]

o Wear PPE: Before entry, don the appropriate PPE, including respiratory protection, chemical-
resistant gloves, eye protection, and a protective suit.[3][4][7]

o Containment: Prevent the spill from spreading or entering drains and waterways.[2][3][4]

o Cleanup: Soak up the spill with an inert absorbent material like sand or earth.[4][5] Use non-
sparking tools to collect the material.[3][8]

» Disposal: Place the absorbed material and any contaminated items into a suitable, closed,
and properly labeled container for hazardous waste disposal.[3][4][5]

Waste Disposal Plan:
» All glyoxylic acid waste is considered hazardous.

» Dispose of surplus and non-recyclable solutions through a licensed and approved waste
disposal company.[4][5]

e Do not allow the product to enter drains or the environment.[3][4]
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o Contaminated packaging should be treated as unused product and disposed of accordingly.

[5]

o Always follow all local, state, and federal regulations for hazardous waste disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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